Cas no 4430-67-5 (3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione)

• Product name: 3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione
• CAS No: 4430-67-5
• MF: C₁₆H₈O₄
• MW: 264.23232
• CID: 929413
• PubChem ID: 333260

3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione Chemical and Physical Properties

Names and Identifiers

• 3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione
• anthra[1,2-b]furan-2,6,11-trione
• NSC333497
• NSC-333497
• 4430-67-5
• DTXSID50318647
• Anthra[1,2-b]furan-2,6,11(3H)-trione

• Inchi： InChI=1S/C16H8O4/c17-12-7-8-5-6-11-13(16(8)20-12)15(19)10-4-2-1-3-9(10)14(11)18/h1-6H,7H2
• InChI Key： VQAXYIOJDKLYDF-UHFFFAOYSA-N
• SMILES： C1C2=C(C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O)OC1=O

Computed Properties

• Exact Mass: 264.04224
• Monoisotopic Mass: 264.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones